6-Bromo-2-naphthyl4-methylbenzoate
Description
6-Bromo-2-naphthyl4-methylbenzoate is a brominated aromatic ester characterized by a naphthyl group substituted at the 2-position and a methylbenzoate moiety at the 4-position, with a bromine atom at the 6-position of the naphthalene ring. This compound belongs to a class of benzoate esters widely studied for their applications in organic synthesis, pharmaceuticals, and materials science.
Properties
Molecular Formula |
C18H13BrO2 |
|---|---|
Molecular Weight |
341.2 g/mol |
IUPAC Name |
(6-bromonaphthalen-2-yl) 4-methylbenzoate |
InChI |
InChI=1S/C18H13BrO2/c1-12-2-4-13(5-3-12)18(20)21-17-9-7-14-10-16(19)8-6-15(14)11-17/h2-11H,1H3 |
InChI Key |
LTCORKYAGQWSCQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C=C(C=C3)Br |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C=C(C=C3)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound Methyl 4-bromo-2-hydroxy-6-methylbenzoate (CAS 2089319-35-5) serves as a structurally related analog for comparison . Below is a detailed comparison:
| Property | 6-Bromo-2-naphthyl4-methylbenzoate | Methyl 4-bromo-2-hydroxy-6-methylbenzoate |
|---|---|---|
| Molecular Formula | C₁₈H₁₃BrO₂ (estimated) | C₉H₉BrO₃ |
| Molecular Weight | ~339.9 g/mol (calculated) | 245.07 g/mol |
| Key Functional Groups | Aromatic ester, bromine, naphthyl group | Methyl ester, bromine, hydroxyl group |
| Substituent Positions | Bromine (naphthyl 6), methyl (benzoate 4) | Bromine (4), hydroxyl (2), methyl (6) |
| Aromatic System | Bicyclic naphthalene | Monocyclic benzene |
Physicochemical Properties
- Solubility : The naphthyl group in 6-Bromo-2-naphthyl4-methylbenzoate increases hydrophobicity compared to Methyl 4-bromo-2-hydroxy-6-methylbenzoate, which contains a polar hydroxyl group capable of hydrogen bonding .
- Reactivity : The hydroxyl group in the analog enhances acidity (pKa ~8–10), enabling deprotonation in basic conditions, whereas the naphthyl group in the target compound may favor electrophilic aromatic substitution or Suzuki-Miyaura coupling due to bromine’s leaving-group ability.
Research Findings and Data Analysis
Key Differences in Stability and Reactivity
- Thermal Stability : The naphthyl group in the target compound likely increases thermal stability compared to the smaller benzene ring in the analog.
- Synthetic Flexibility : The analog’s hydroxyl group offers a handle for etherification or esterification, while bromine in both compounds enables cross-coupling reactions.
Limitations of Current Data
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